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Compound of Interest

Compound Name: 4-Nitroindole

Cat. No.: B016737 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide and does not replace a formal

Safety Data Sheet (SDS). Always consult the official SDS from your supplier before handling 4-
nitroindole and adhere to all institutional and governmental safety protocols. The toxicological

properties of 4-nitroindole have not been thoroughly investigated.[1]

Introduction
4-Nitroindole is a valuable building block in medicinal chemistry and drug development,

serving as a precursor for a variety of biologically active compounds.[2][3][4] Its synthesis and

use require a comprehensive understanding of its potential hazards and the implementation of

appropriate safety measures to protect laboratory personnel and the environment. This guide

provides an in-depth overview of the safety and handling precautions for 4-nitroindole, based

on available data.

Hazard Identification and Classification
According to some sources, 4-nitroindole is not classified as a hazardous substance or

mixture under Regulation (EC) No 1272/2008.[1] However, it is crucial to handle it with care as

its toxicological properties are not fully known.[1] Potential hazards include irritation to the skin,

eyes, and respiratory tract upon exposure.[1]

Table 1: GHS Classification and Pictograms
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Hazard Class Hazard Statement Pictogram

Not classified as hazardous[1]

The product does not need to

be labelled in accordance with

EC directives or respective

national laws.[1]

Not applicable

Note: The absence of a formal GHS classification does not imply that the substance is entirely

benign. Standard laboratory precautions should always be observed.

Physical and Chemical Properties
Understanding the physical and chemical properties of 4-nitroindole is essential for safe

handling and storage.

Table 2: Physical and Chemical Properties of 4-Nitroindole
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Property Value Source

Molecular Formula C₈H₆N₂O₂ [1][5]

Molecular Weight 162.15 g/mol [1]

Appearance
Yellowish-brown to yellow-

orange crystals or powder
[1][6]

Melting Point 205-207 °C [6][7]

Boiling Point 362.6 °C at 760 mmHg [5]

Solubility

Soluble in acetone,

dichloromethane, ethyl

acetate, methanol.[5]

[5]

Stability

Stable under recommended

storage conditions.[1] By-

products may form at elevated

temperatures (e.g., above

40°C).[6][8]

[1][6][8]

Incompatibilities
Strong oxidizing agents,

Strong bases.[1][9]
[1][9]

Hazardous Decomposition

Products

Carbon oxides (CO, CO₂),

nitrogen oxides (NOx).[1][9]
[1][9]

Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and maintain the

integrity of 4-nitroindole.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks associated with the specific experimental procedure

should be conducted to determine the appropriate level of PPE.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Source

Eye/Face Protection

Safety glasses with side-

shields or goggles. Use

equipment for eye protection

tested and approved under

appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[1][10]

[1][10]

Skin Protection

Handle with gloves. Dispose of

contaminated gloves after use

in accordance with applicable

laws and good laboratory

practices. Wear appropriate

protective clothing to prevent

skin exposure.[1][9][10]

[1][9][10]

Respiratory Protection

Respiratory protection is not

required for normal handling.

For nuisance levels of dust,

use type N95 (US) or type P1

(EN 143) dust masks.[1]

[1]

Safe Handling Practices
Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Avoid the formation of dust and aerosols.[1]

Avoid contact with skin, eyes, and clothing.[10]

Wash hands thoroughly after handling.[1]

Storage Conditions
Keep the container tightly closed in a dry and well-ventilated place.[1]

Store in a cool place.[1]
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Store away from incompatible materials such as strong oxidizing agents and strong bases.[9]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is crucial.

Table 4: First-Aid Measures

Exposure Route First-Aid Procedure Source

Inhalation

Move the person into fresh air.

If not breathing, give artificial

respiration.[1]

[1]

Skin Contact
Wash off with soap and plenty

of water.[1]
[1]

Eye Contact
Flush eyes with water as a

precaution.[1]
[1]

Ingestion

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.[1]

[1]

Accidental Release Measures
Personal Precautions: Avoid dust formation. Avoid breathing vapors, mist, or gas.[1]

Environmental Precautions: Do not let the product enter drains.[1]

Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for

disposal.[1]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1]
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Special Protective Equipment: Wear a self-contained breathing apparatus for firefighting if

necessary.[1]

Experimental Protocols and Workflows
While specific toxicological testing protocols for 4-nitroindole are not readily available in the

public domain, general workflows for handling chemical reagents in a research setting should

be followed. The following diagrams illustrate a general workflow for risk assessment and a

typical experimental procedure involving 4-nitroindole.
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Figure 1: Hazard Management Workflow for 4-Nitroindole
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Caption: Figure 1: Hazard Management Workflow for 4-Nitroindole
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Figure 2: General Experimental Workflow with 4-Nitroindole
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Caption: Figure 2: General Experimental Workflow with 4-Nitroindole
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Toxicological Information
The toxicological properties of 4-nitroindole have not been thoroughly investigated.[1]

Therefore, it should be handled as a potentially hazardous substance.

Table 5: Summary of Available Toxicological Information

Toxicological Endpoint Data Source

Acute Toxicity

No data available. May be

harmful if swallowed, inhaled,

or absorbed through the skin.

[1]

[1]

Skin Corrosion/Irritation May cause skin irritation.[1] [1]

Serious Eye Damage/Irritation May cause eye irritation.[1] [1]

Respiratory or Skin

Sensitization
No data available.

Germ Cell Mutagenicity No data available.

Carcinogenicity

No component of this product

present at levels greater than

or equal to 0.1% is identified

as probable, possible or

confirmed human carcinogen

by IARC.[1]

[1]

Reproductive Toxicity No data available.

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory tract

irritation.[1]
[1]

Specific Target Organ Toxicity

(Repeated Exposure)
No data available.

Aspiration Hazard No data available.

Disposal Considerations
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Dispose of 4-nitroindole and its containers in accordance with local, regional, and national

regulations. Offer surplus and non-recyclable solutions to a licensed disposal company.[1]

Conclusion
While 4-nitroindole is a valuable reagent in chemical synthesis, the limited availability of

comprehensive toxicological data necessitates a cautious approach to its handling. By

adhering to the safety precautions outlined in this guide, including the consistent use of

appropriate personal protective equipment, working in well-ventilated areas, and following

established emergency procedures, researchers can minimize the risks associated with its use.

It is imperative to consult the official Safety Data Sheet and institutional safety guidelines

before commencing any work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b016737#safety-and-handling-precautions-for-4-
nitroindole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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